N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)pent-4-enamide

• IUPAC Name: N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]pent-4-enamide
• InChI: InChI=1S/C13H17N5O/c1-2-3-6-12(19)14-7-4-5-11-8-15-13-16-10-17-18(13)9-11/h2,8-10H,1,3-7H2,(H,14,19)
• InChI Key: NZVYQTSPZYCRTJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NCCCC1=CN2C(=NC=N2)N=C1
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine . The newly synthesized compounds are characterized using spectral data, elemental analyses, and alternative synthetic routes.

Physical And Chemical Properties Analysis

• Melting Point : The compound exhibits a melting point of 162-164°C .
• Spectral Data : The IR spectrum shows characteristic peaks for functional groups like υ NH , υ CH3 , and υ C=C .
• NMR Spectra : The ^1H-NMR spectrum reveals signals corresponding to various protons in the molecule.

Mechanism of Action

The mode of action of such compounds generally involves interaction with specific protein targets in the body, leading to changes in cellular processes. For example, JAK inhibitors work by blocking the action of Janus kinases, a type of enzyme that plays a key role in the signaling pathways that control the body’s immune responses .

The biochemical pathways affected by these compounds would depend on their specific targets. For instance, if the compound is a JAK inhibitor, it would affect the JAK-STAT signaling pathway, which is involved in processes such as cell growth, cell differentiation, and immune responses .